Cas no 53405-10-0 (1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide)

1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide structure
53405-10-0 structure
Product Name:1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
CAS No:53405-10-0
MF:C14H20BrN
MW:282.219303131104
CID:1582609
PubChem ID:11076886
Update Time:2025-04-21

1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
    • 1-benzyl-1-azoniabicyclo[2.2.2]octane,bromide
    • benzylquinuclidiniumbromide
    • 53405-10-0
    • SCHEMBL6889492
    • DTXSID50454413
    • AKOS000425086
    • Inchi: 1S/C14H20N.BrH/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15;/h1-5,13H,6-12H2;1H/q+1;/p-1
    • InChI Key: LMHLTCQNQDSATH-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]12(CC3C=CC=CC=3)CCC(CC1)CC2

Computed Properties

  • Exact Mass: 260.9214
  • Monoisotopic Mass: 281.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司